(1E)-1-(4-methylphenyl)ethanone O-(4-fluorobenzoyl)oxime

• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol
• IUPAC Name: [(E)-1-(4-methylphenyl)ethylideneamino] 4-fluorobenzoate
• InChI: InChI=1S/C16H14FNO2/c1-11-3-5-13(6-4-11)12(2)18-20-16(19)14-7-9-15(17)10-8-14/h3-10H,1-2H3/b18-12+
• InChI Key: KFKKOMPVTPPYPO-LDADJPATSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=C(C=C2)F)/C
• SMILES: CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)F)C

Description

4-fluorobenzoic acid [1-(4-methylphenyl)ethylideneamino] ester is a carbonyl compound and an organohalogen compound.

Scientific Research Applications

Extraction and Synthesis

• Extraction of Copper: Ethanone oximes, including those with substituted phenyl groups, have been used in the extraction of copper from acidic solutions, demonstrating better efficiency than their alkyl derivatives (Krzyżanowska, Olszanowski, & Juskowiak, 1989).
• Synthesis of Thiadiazoles: Research shows that ethanone oximes can be transformed into thiadiazoles, suggesting applications in the synthesis of various heterocyclic compounds (Yoon, Cho, & Kim, 1998).

Spectroscopy and Structural Analysis

• Spectroscopic Characterization: The spectroscopic analysis of alkyl-oximes derived from ethanone compounds has been a focus, aiding in the determination of molecular structure and composition (Sánchez-Pavón et al., 2020).

Antimicrobial and Cytotoxic Activities

• Antimicrobial Properties: Certain fluorine-containing ethanone oxime derivatives have demonstrated significant antibacterial and antifungal activities, suggesting their potential use in antimicrobial therapies (Gadakh et al., 2010).
• Cytotoxic Evaluation: Novel derivatives of ethanone, including those with oxadiazole compounds, have been evaluated for cytotoxic effects on various carcinoma cell lines, highlighting their potential in cancer research (Adimule, Medapa, Kumar, & Rao, 2014).

Synthesis and Application in Chemistry

• Synthesis of Indazoles: Ethanone oximes have been utilized in the preparation of indazoles, a process relevant to the synthesis of various heterocyclic compounds (Counceller et al., 2012).
• Synthesis of Fungicides: Ethanone oximes have been used to create compounds with fungicidal activities, indicating their applicability in agricultural chemistry (Mao, Song, & Shi, 2012).